2-(3-Methylphenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 2-(3-methylphenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C14H12N2O/c1-9-3-2-4-10(7-9)14-16-12-8-11(15)5-6-13(12)17-14/h2-8H,15H2,1H3
• InChI Key: IZYUYEILENMPDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C=CC(=C3)N
• Molecular Formula: C14H12N2O
• DSSTOX Substance ID: DTXSID601288893
• Molecular Weight: 224.26 g/mol
• CAS RN: 293738-20-2

Description

“2-(3-Methylphenyl)-1,3-benzoxazol-5-amine” is likely a benzoxazole derivative. Benzoxazoles are heterocyclic compounds containing a benzene fused to an oxazole ring. They are known for their diverse biological activities and are used in drug discovery.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzoxazoles are generally synthesized through cyclodehydration of 2-aminophenols or from ortho-aminophenol ethers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, benzoxazoles are stable compounds. They may exhibit fluorescence, making them useful in optical applications.

Scientific Research Applications

Antimicrobial Activities

Some derivatives of benzoxazole, including structures related to 2-(3-Methylphenyl)-1,3-benzoxazol-5-amine, have been synthesized and evaluated for antimicrobial activities. Compounds such as 3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3]benzoxazole have shown good or moderate activities against test microorganisms, indicating potential applications in antimicrobial treatments (Bektaş et al., 2007).

Antitumor Properties

Novel benzothiazoles, structurally related to benzoxazoles, have exhibited selective and potent antitumor properties both in vitro and in vivo. These compounds, including 2-(4-amino-3-methylphenyl)benzothiazoles, have been evaluated as potential anticancer agents due to their ability to induce and be biotransformed by cytochrome P450 1A1, suggesting a possible application in cancer therapy (Bradshaw et al., 2002).

Cytotoxic Activity Against Cancer Cells

Newly synthesized cyclic amine-containing benzoxazole and benzoxazolone derivatives have been studied for their cytotoxic effects on human cancer cell lines. The presence of the cyclic amine moiety in the benzoxazole scaffold influences the cytotoxic effect, highlighting their potential as anticancer agents (Murty et al., 2011).

Structural Analysis and Coordination Compounds

A novel compound, [(1,3-benzoxazol-2-yl)-(5-chloro-1,3-benzoxazol-2-yl)]amine, has been synthesized and analyzed. This molecule's structural properties, including its nitrogen atom between benzoxazole groups and its potential for forming coordination compounds, are significant for understanding the chemical properties and applications of similar benzoxazole derivatives (Téllez et al., 2013).

Applications in Polymer Chemistry

Benzoxazole derivatives have found applications in polymer chemistry. For example, aromatic poly(ether-imide)s with benzoxazole pendent groups have been synthesized, displaying excellent thermal stability and mechanical properties. These materials are potential candidates for high-performance polymer applications (Jiao et al., 2020).

Mechanism of Action

Target of Action

It’s worth noting that benzoxazole derivatives have been found to bind with high affinity to multiple receptors . Indole derivatives, which share a similar structure to benzoxazoles, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, 3-MMC, a structurally related compound, is a monoamine transporter substrate that potently inhibits norepinephrine uptake and displays more pronounced dopaminergic activity relative to serotonergic activity .

Biochemical Pathways

Related compounds such as indole derivatives are known to interact with a variety of biochemical pathways . For instance, BPFinder, a computational approach, identifies branched metabolic pathways via atom group tracking .

Result of Action

Benzothiazole derivatives, which are structurally similar, have been reported to inhibit human dna topoisomerase iiα . This suggests that 2-(3-Methylphenyl)-1,3-benzoxazol-5-amine may have similar effects.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, which is widely used in the synthesis of such compounds, is known to be influenced by exceptionally mild and functional group tolerant reaction conditions .

Safety and Hazards

Without specific information, it’s difficult to provide a detailed safety and hazards analysis. As with any chemical compound, appropriate safety measures should be taken when handling.

Future Directions

Benzoxazoles are a focus of ongoing research due to their diverse biological activities. Future research may explore new synthesis methods, novel derivatives, and potential applications in medicine and other fields.